Cas no 1805200-31-0 (4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805200-31-0
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4812137
• Update Time: 2025-05-19

4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H6ClF2NO2/c9-5-1-2-12-7(8(10)11)4(5)3-6(13)14/h1-2,8H,3H2,(H,13,14)
• InChI Key： NRLJCPOKRUGOCB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid

Research Brief on 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805200-31-0)

4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805200-31-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and metabolic disorders. Recent studies have highlighted its role in the development of novel enzyme inhibitors and receptor modulators, making it a subject of intense research in pharmaceutical sciences.

One of the most notable applications of 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid is its use in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of potent cyclooxygenase-2 (COX-2) inhibitors, which are crucial for managing chronic inflammation. The study reported that derivatives of this compound exhibited enhanced selectivity and reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent research has explored the compound's utility in metabolic disorder therapeutics. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its role in the synthesis of glucokinase activators, which are promising candidates for type 2 diabetes treatment. The study found that structural modifications of 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid led to improved binding affinity and metabolic stability, underscoring its versatility as a building block in drug design.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid have been reported. A 2023 patent (US20230183221A1) described an optimized catalytic process that significantly improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale applications, ensuring consistent supply for ongoing pharmaceutical research.

Looking ahead, the unique structural features of 4-Chloro-2-(difluoromethyl)pyridine-3-acetic acid continue to inspire novel research directions. Current investigations are exploring its potential in targeted cancer therapies, with preliminary data suggesting its derivatives may act as effective kinase inhibitors. As research progresses, this compound is expected to remain a focal point in the development of next-generation therapeutics across multiple disease areas.